Cas no 63556-99-0 (5-Benzoxazolecarbonyl chloride, 2-(4-methylphenyl)-)

5-Benzoxazolecarbonyl chloride, 2-(4-methylphenyl)- structure
63556-99-0 structure
Product Name:5-Benzoxazolecarbonyl chloride, 2-(4-methylphenyl)-
CAS No:63556-99-0
MF:C15H10ClNO2
MW:271.698402881622
CID:390042
PubChem ID:20390927
Update Time:2025-04-19

5-Benzoxazolecarbonyl chloride, 2-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 5-Benzoxazolecarbonyl chloride, 2-(4-methylphenyl)-
    • 2-(4-methylphenyl)-1,3-benzoxazole-5-carbonyl chloride
    • LXTGRCNNYPHLRC-UHFFFAOYSA-N
    • 2-(p-Tolyl)benzo[d]oxazole-5-carbonyl chloride
    • SCHEMBL11563299
    • DTXSID30606594
    • 2-(4-Methylphenyl)-5-benzoxazolecarbonyl Chloride
    • 63556-99-0
    • Inchi: 1S/C15H10ClNO2/c1-9-2-4-10(5-3-9)15-17-12-8-11(14(16)18)6-7-13(12)19-15/h2-8H,1H3
    • InChI Key: LXTGRCNNYPHLRC-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC2=C(C=1)N=C(C1C=CC(C)=CC=1)O2)=O

Computed Properties

  • Exact Mass: 271.0400063g/mol
  • Monoisotopic Mass: 271.0400063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 43.1Ų
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